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Compound of Interest

Compound Name: Chromoionophore VII

CAS No.: 141754-62-3

Cat. No.: B130380

Get Quote

Executive Safety Summary
The "Trojan Horse" Risk: As a Senior Application Scientist, I must clarify that while

Chromoionophore VII itself is a solid benzo[a]phenoxazine derivative with moderate acute

toxicity, the primary danger lies in its application context. This dye is designed to be hyper-

lipophilic to function in sensor membranes.

Crucial Warning: When dissolved in carrier solvents like Tetrahydrofuran (THF) or

Cyclohexanone, the solution acts as a "Trojan Horse." The solvent destroys the skin's lipid

barrier, dragging the bioactive dye directly into the bloodstream. Standard nitrile exam gloves

will not protect you during the solubilization phase.[1]

Physical & Chemical Hazard Profile[1]
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Property Specification Operational Implication

Physical State Red-violet powder

High static charge risk; "fluffy"

particulate inhalation hazard.

[1]

Solubility Lipophilic (Hydrophobic)

Insoluble in water. Cleaning

with water spreads

contamination. Use

Ethanol/Acetone.[1]

Primary Solvents THF, Cyclohexanone
THF penetrates Nitrile gloves

in <30 seconds.

Reactivity Light/Acid Sensitive

Degrades under UV;

protonates in acidic

environments (color shift).[1]

Personal Protective Equipment (PPE) Matrix
This protocol enforces a Task-Based PPE System. You must switch glove types between

weighing (powder) and solubilization (liquid).

A. Eye & Face Protection[1][2][3][4]
Requirement: Chemical Splash Goggles (ANSI Z87.1).

Why: Safety glasses are insufficient.[1] Optode cocktails are viscous and can "snap" or

splatter during stirring.

B. Respiratory Protection[1][3][4]
Powder Phase: N95 or P100 disposable respirator (if outside a biosafety cabinet).[1]

Solvent Phase: Work must be performed in a Class II Fume Hood. No respirator is a

substitute for engineering controls against THF vapors.

C. Hand Protection (The Critical Protocol)
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Task Phase
Recommended Glove
System

Scientific Rationale

1. Weighing (Solid) Double Nitrile (4 mil minimum)

Provides dexterity for micro-

spatula work. The solid powder

does not permeate nitrile

instantly.[1]

2. Solubilization (Liquid)
Silver Shield® (Laminate) or

PVA

CRITICAL: THF degrades

nitrile and latex immediately.[1]

Laminate gloves provide >4

hours breakthrough time for

THF [1].

3. Cleanup Double Nitrile

Once the solvent has

evaporated, you may return to

nitrile for solid waste handling.

Operational Workflow: The "Zero-Contamination"
Protocol
Phase 1: Preparation & Static Control
Chromoionophore VII is often electrostatically charged.

Environment: Use an ionizing bar or anti-static gun inside the balance draft shield.

Surface: Line the work area with a disposable absorbent mat (plastic side down) to capture

stray particles.[1]

Phase 2: Weighing (Solid Phase)[1]
PPE: Double Nitrile Gloves + N95.[1]

Technique:

Open the vial only inside the draft shield.[1]

Use a disposable antistatic micro-spatula.[1]
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Do not return excess powder to the stock vial (prevents cross-contamination).

Close the vial immediately after transfer. Wrap the cap with Parafilm to prevent moisture

ingress (hydrolysis risk).[1]

Phase 3: Solubilization (Liquid Phase)[1]
PPE:Switch to Silver Shield/Laminate Gloves.

Context: You are likely dissolving the dye into a PVC/Plasticizer cocktail using THF.[1]

Technique:

Add solvent slowly down the side of the glass vial to prevent "puffing" of the powder.[1]

Vortex with the cap tightly sealed.

Inspect the vial for micro-cracks before vortexing; THF attacks certain plastics. Use Glass

or Teflon (PTFE) containers only.

Phase 4: Waste & Disposal
Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" solvent waste depending

on your cocktail (THF is non-halogenated, but check your plasticizers).

EPA Code:[1][2]D001 (Ignitable) [2].[1]

Solid Waste: Contaminated vials, tips, and mats must be disposed of as Hazardous Solid

Waste. Do not throw in regular trash.

Visualization: Safety Decision Logic
The following diagram outlines the workflow and the mandatory PPE transition points.
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Figure 1: Operational workflow emphasizing the critical PPE switch point before solvent

introduction.

Emergency Response
Skin Contact (Powder): Wash with soap and water.[1][3][4]

Skin Contact (Solvent Solution):

Do NOT use water initially if the solvent is hydrophobic; it may spread the area.

Blot excess liquid with a dry pad.[1]

Wash with mild soap and copious water for 15 minutes.[1]

Seek medical attention; mention "Lipophilic dye in THF vehicle."

Spill (Liquid):

Evacuate the immediate area (THF fumes).[1]

Cover with activated carbon or non-combustible absorbent.

Do not use paper towels (flammability risk).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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